Cas no 367521-34-4 (2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)-
• CAS No: 367521-34-4
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 891766
• Update Time: 2026-04-29

2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)-
• (S)-PYRROLIDINE-2-CARBOXYLIC ACID (4-FLUORO-PHENYL)-AMIDE

Computed Properties

• Exact Mass: 208.10100

Experimental Properties

• PSA: 41.13000
• LogP: 1.91800

Additional information on 2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)-

Compound CAS No. 367521-34-4: 2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)-

The compound with CAS No. 367521-34-4, commonly referred to as 2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)-, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a carboxamide group and a fluorophenyl moiety. The (2S) designation indicates the specific stereochemistry of the molecule, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of 2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)- as a promising candidate in drug discovery efforts. Researchers have explored its ability to modulate various biological pathways, particularly in the context of neurodegenerative diseases and cancer. The fluorophenyl group attached to the molecule is known to enhance its lipophilicity, which improves its bioavailability and ability to cross cellular membranes. This property makes it an attractive lead compound for developing therapeutic agents with improved pharmacokinetic profiles.

In terms of synthesis, CAS No. 367521-34-4 has been synthesized through a variety of methods, including asymmetric catalysis and enantioselective reactions. These methods have enabled chemists to produce the compound in high enantiomeric excess, which is essential for studying its stereochemical effects on biological systems. Recent advancements in catalytic asymmetric synthesis have further optimized the production process, making it more efficient and scalable for potential industrial applications.

The structural versatility of 2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)- has also made it a valuable tool in materials science. Its ability to form supramolecular assemblies has been exploited in the development of novel materials with tailored properties. For instance, researchers have investigated its use in creating self-healing polymers and stimuli-responsive materials that can adapt to environmental changes. These applications underscore the compound's potential beyond traditional pharmaceutical uses.

From a toxicological perspective, CAS No. 367521-34-4 has undergone extensive safety assessments to evaluate its potential risks to human health and the environment. Studies have demonstrated that the compound exhibits low acute toxicity and minimal genotoxicity under standard testing conditions. However, long-term exposure studies are still ongoing to fully understand its chronic effects and potential bioaccumulation properties.

In conclusion, 2-Pyrrolidinecarboxamide, N-(4-fluorophenyl)-, (2S)- (CAS No. 367521-34-4) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both therapeutic development and materials innovation. As research continues to unfold, this compound is expected to contribute even more significantly to scientific progress and technological advancements.